Cas no 76534-71-9 (2-(2-aminoethoxy)-1,1-diethoxyethane)

• Product Name: 2-(2-aminoethoxy)-1,1-diethoxyethane
• CAS No: 76534-71-9
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• MDL: MFCD20694615
• CID: 4178566
• PubChem ID: 12627773
• Update Time: 2025-10-29

2-(2-aminoethoxy)-1,1-diethoxyethane Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(2,2-diethoxyethoxy)-
• 2-(2,2-Diethoxyethoxy)ethanamine
• 2-(2-aminoethoxy)-1,1-diethoxyethane
• NE20548
• SY056684
• AKOS017530349
• EN300-176260
• BDA53471
• 76534-71-9
• MFCD20694615
• SCHEMBL3208469
• CS-12389
• AC1369
• 974-940-3

• MDL： MFCD20694615
• Inchi： 1S/C8H19NO3/c1-3-11-8(12-4-2)7-10-6-5-9/h8H,3-7,9H2,1-2H3
• InChI Key： LVSLKUDPYPWWCZ-UHFFFAOYSA-N
• SMILES： O(CC)C(COCCN)OCC

Computed Properties

• Exact Mass: 177.13649347Da
• Monoisotopic Mass: 177.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7
• XLogP3: -0.3

Additional information on 2-(2-aminoethoxy)-1,1-diethoxyethane

Comprehensive Guide to 2-(2-Aminoethoxy)-1,1-Diethoxyethane (CAS No. 76534-71-9): Properties, Applications, and Industry Insights

2-(2-Aminoethoxy)-1,1-diethoxyethane (CAS No. 76534-71-9) is a versatile organic compound with a unique molecular structure, combining amino and ethoxy functional groups. This specialty chemical has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its bifunctional reactivity. The compound's dual functionality allows it to serve as a crucial intermediate in synthesizing complex molecules, particularly in drug discovery and polymer modification applications.

Recent trends in green chemistry have highlighted the importance of 2-(2-aminoethoxy)-1,1-diethoxyethane as a potential eco-friendly solvent alternative. Researchers are exploring its use in sustainable synthesis processes, where its ability to dissolve both polar and non-polar compounds offers advantages over traditional petroleum-derived solvents. The compound's low toxicity profile compared to conventional solvents makes it particularly attractive for pharmaceutical manufacturing under current regulatory pressures for cleaner production methods.

In the field of bioconjugation chemistry, CAS 76534-71-9 has emerged as a valuable building block for creating PEGylated compounds. Its amino-ethoxy moiety enables efficient coupling with biological molecules, while the diethoxy segment provides enhanced solubility. This property is especially relevant for developing targeted drug delivery systems, a hot topic in precision medicine research. The compound's stability under physiological conditions makes it suitable for designing prodrug formulations that require controlled release mechanisms.

The material science community has investigated 2-(2-aminoethoxy)-1,1-diethoxyethane for its potential in modifying polymer surfaces. Its ability to introduce amine functionality to otherwise inert polymers has applications in creating anti-fouling coatings and biocompatible materials. Recent studies suggest promising results when incorporating this compound into hydrogel matrices for tissue engineering scaffolds, addressing the growing demand for regenerative medicine solutions.

Analytical characterization of 76534-71-9 reveals interesting physicochemical properties. The compound typically appears as a colorless to pale yellow liquid with moderate viscosity. Its boiling point and vapor pressure characteristics make it suitable for various industrial processes requiring controlled evaporation rates. Advanced spectroscopic techniques, including NMR and FT-IR, confirm the presence of both amine and ether functional groups, which are responsible for its unique chemical reactivity pattern.

From a synthetic chemistry perspective, 2-(2-aminoethoxy)-1,1-diethoxyethane offers multiple advantages. The protected amine functionality prevents unwanted side reactions during multi-step syntheses, while the acetal group provides stability under basic conditions. These features have made it particularly valuable in peptide synthesis and heterocycle formation, where selective reactivity is crucial. Recent patent literature indicates growing interest in using this compound for developing next-generation catalysts in asymmetric synthesis.

Quality control standards for CAS 76534-71-9 typically require high purity levels (>98%) for most research-grade applications. HPLC analysis remains the gold standard for verifying purity, while gas chromatography methods are employed to detect volatile impurities. The compound's stability under proper storage conditions (typically inert atmosphere at low temperatures) ensures consistent performance in sensitive chemical transformations.

Emerging applications in electronic materials have expanded the potential uses of 2-(2-aminoethoxy)-1,1-diethoxyethane. Its ability to form self-assembled monolayers on metal surfaces makes it interesting for microelectronics fabrication and sensor development. Researchers are exploring its incorporation into organic semiconductors and conductive polymers, particularly for flexible electronics applications that dominate current material innovation discussions.

The global market for specialty chemicals like 76534-71-9 continues to grow, driven by increasing demand from life sciences and advanced materials sectors. Supply chain considerations emphasize the importance of reliable manufacturing processes that can scale production while maintaining stringent quality standards. Recent advancements in continuous flow chemistry have shown promise for more efficient synthesis of this compound, addressing industry needs for cost-effective production methods.

Future research directions for 2-(2-aminoethoxy)-1,1-diethoxyethane may focus on expanding its utility in biomedical applications and smart materials. The compound's structural versatility suggests potential for creating novel stimuli-responsive systems that react to environmental changes. As computational chemistry tools advance, more precise predictions about its behavior in complex chemical environments will likely emerge, further unlocking its potential across multiple scientific disciplines.